Cas no 2228796-27-6 (2-1-(pentafluoroethyl)cyclopropylpropan-2-amine)

2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine is a fluorinated amine compound characterized by its unique cyclopropyl and pentafluoroethyl functional groups. This structure imparts enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms contributes to increased lipophilicity and metabolic resistance, which can improve bioavailability in drug development. The cyclopropyl ring adds steric constraints, potentially influencing selectivity in molecular interactions. This compound is particularly useful in the design of bioactive molecules where fluorination is desired for tuning physicochemical properties. Its synthetic versatility allows for further derivatization, enabling applications in medicinal chemistry and material science. Proper handling is advised due to its reactive nature.
2-1-(pentafluoroethyl)cyclopropylpropan-2-amine structure
2228796-27-6 structure
Product Name:2-1-(pentafluoroethyl)cyclopropylpropan-2-amine
CAS No:2228796-27-6
MF:C8H12F5N
MW:217.179599761963
CID:6376570
PubChem ID:165652134
Update Time:2025-10-18

2-1-(pentafluoroethyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(pentafluoroethyl)cyclopropylpropan-2-amine
    • 2-[1-(pentafluoroethyl)cyclopropyl]propan-2-amine
    • 2228796-27-6
    • EN300-1945272
    • Inchi: 1S/C8H12F5N/c1-5(2,14)6(3-4-6)7(9,10)8(11,12)13/h3-4,14H2,1-2H3
    • InChI Key: NTOSOUQYNXHUJQ-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1(C(C)(C)N)CC1)F

Computed Properties

  • Exact Mass: 217.08899020g/mol
  • Monoisotopic Mass: 217.08899020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-1-(pentafluoroethyl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine (CAS No. 2228796-27-6)

2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine (CAS No. 2228796-27-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a cyclopropyl ring substituted with a pentafluoroethyl group, combined with a propan-2-amine moiety, making it a versatile building block for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and advanced material design, aligning with the growing demand for fluorinated compounds in high-performance applications.

The rise of fluorinated amines like 2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine reflects broader trends in chemical innovation, where the introduction of fluorine atoms enhances stability, bioavailability, and metabolic resistance. This compound’s CAS No. 2228796-27-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research.

One of the most searched questions in the context of fluorinated cyclopropanes is their role in green chemistry and sustainable synthesis. 2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine exemplifies this trend, as researchers investigate eco-friendly methods for its production, such as catalytic fluorination and flow chemistry. These approaches address the demand for low-environmental-impact chemicals, a priority for modern industries. Additionally, its structural rigidity and electronic effects make it a candidate for high-performance polymers and electronic materials, further expanding its market relevance.

From a technical perspective, the synthesis of 2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine involves multi-step reactions, including cyclopropanation and fluorination, often requiring specialized reagents like pentafluoroethylating agents. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its molecular structure. These details are crucial for quality control, especially in industries where high-purity intermediates are mandatory.

The commercial availability of CAS No. 2228796-27-6 is another focal point for buyers and researchers. Suppliers often highlight its batch-to-batch consistency and scalability, key factors for large-scale applications. As the demand for tailor-made fluorochemicals grows, this compound is poised to play a pivotal role in innovations ranging from drug delivery systems to advanced coatings. Its compatibility with bioconjugation techniques also opens doors for diagnostic imaging and targeted therapies.

In conclusion, 2-1-(Pentafluoroethyl)cyclopropylpropan-2-amine (CAS No. 2228796-27-6) represents a cutting-edge example of how fluorine chemistry drives progress across multiple disciplines. Its combination of chemical stability, structural diversity, and functional versatility ensures its relevance in both academic and industrial settings. As research continues to uncover new applications, this compound is likely to remain a high-value intermediate in the evolving landscape of specialty chemicals.

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